Cas no 1806373-13-6 (2,4-Difluoro-5-(trifluoromethylthio)toluene)

• Product Name: 2,4-Difluoro-5-(trifluoromethylthio)toluene
• CAS No: 1806373-13-6
• MF: C₈H₅F₅S
• MW: 228.18231844902
• CID: 5006342
• Update Time: 2023-08-25

2,4-Difluoro-5-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-5-(trifluoromethylthio)toluene

• Inchi： 1S/C8H5F5S/c1-4-2-7(14-8(11,12)13)6(10)3-5(4)9/h2-3H,1H3
• InChI Key： JPIBTPVGRQHCJV-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C=C(C(C)=C1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 4.2
• Topological Polar Surface Area: 25.3